Cas no 338423-02-2 (5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine)

5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine
-
- MDL: MFCD00231516
5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB297236-1 g |
1-Isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine; . |
338423-02-2 | 1g |
€1312.80 | 2023-04-26 | ||
Key Organics Ltd | 4J-317S-5G |
1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine |
338423-02-2 | >90% | 5g |
£3080.00 | 2025-02-09 | |
Key Organics Ltd | 4J-317S-10MG |
1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine |
338423-02-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
abcr | AB297236-500 mg |
1-Isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine; . |
338423-02-2 | 500mg |
€678.60 | 2023-04-26 | ||
Apollo Scientific | OR32738-1g |
5,6-Dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine |
338423-02-2 | tech | 1g |
£950.00 | 2023-09-01 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00919571-1g |
5,6-Dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine |
338423-02-2 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
Key Organics Ltd | 4J-317S-10G |
1-isopropyl-5,6-dimethyl-1H-1,3-benzimidazol-4-amine |
338423-02-2 | >90% | 10g |
£5775.00 | 2025-02-09 | |
A2B Chem LLC | AI72128-1mg |
5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine |
338423-02-2 | >90% | 1mg |
$202.00 | 2023-12-30 | |
A2B Chem LLC | AI72128-500mg |
5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine |
338423-02-2 | >90% | 500mg |
$729.00 | 2023-12-30 | |
Apollo Scientific | OR32738-500mg |
5,6-Dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine |
338423-02-2 | tech | 500mg |
£539.00 | 2025-02-20 |
5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine Related Literature
-
Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
-
Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
-
Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
-
Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
Additional information on 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine
Comprehensive Overview of 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine (CAS No. 338423-02-2)
The compound 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine (CAS No. 338423-02-2) is a specialized benzodiazole derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring a dimethyl-substituted benzodiazole core and an isopropyl amine functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the demand for heterocyclic compounds like 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine has surged due to their versatility in medicinal chemistry. This compound’s structural analogs are frequently investigated for their roles in central nervous system (CNS) therapeutics and anti-inflammatory agents. Its CAS No. 338423-02-2 is often searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization studies.
One of the key reasons for the growing interest in this compound is its potential synergy with AI-driven drug design. Computational models, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, frequently utilize 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine as a scaffold. These approaches align with the broader trend of precision medicine, where researchers aim to develop tailored therapies with minimal side effects.
From a synthetic chemistry perspective, the benzodiazole backbone of this compound offers excellent stability and functionalizability. Its amine group at the 4-position allows for further derivatization, enabling the creation of libraries for combinatorial chemistry. This adaptability is crucial for addressing contemporary challenges in targeted drug delivery and bioavailability enhancement.
Environmental and green chemistry considerations also play a role in the compound’s appeal. Researchers are exploring sustainable synthesis routes for CAS No. 338423-02-2 to reduce waste and energy consumption. Such efforts resonate with the global push toward eco-friendly pharmaceutical manufacturing, a topic frequently queried in scientific forums and search engines.
In summary, 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine represents a multifaceted tool for modern science. Its applications span drug development, computational chemistry, and sustainable synthesis, making it a compound of enduring relevance. As interdisciplinary research advances, its role in innovative therapeutics is likely to expand further.
338423-02-2 (5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine) Related Products
- 1014-14-8(5-phenyl-1,3-oxazole-2-carboxylic acid)
- 1261830-05-0(2-Hydroxy-6-(trifluoromethoxy)benzylamine)
- 2137653-00-8(5-2-(1H-pyrazol-4-yl)ethyl-1,2,4-oxadiazole-3-carboxylic acid)
- 1804377-70-5(2-(Chloromethyl)-4-(difluoromethyl)-5-fluoropyridine-3-acetonitrile)
- 1100350-49-9({4-(Methoxy-methyl-amino)-methyl-thiazol-2-yl}-carbamic Acid tert-Butyl Ester)
- 876876-49-2(5-(2-chlorophenyl)-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide)
- 1335225-09-6((2E)-3-(5-methylpyridin-2-yl)prop-2-enoic acid)
- 2228149-52-6(2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)
- 68281-26-5(3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol)
- 851802-43-2(1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)
